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Compound of Interest

Compound Name: Hexyl laurate

Cat. No.: B1194852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of hexyl laurate and its

isomer, 2-ethylhexyl laurate, as lubricants in various industrial processes. This document

details their physical and chemical properties, summarizes their performance characteristics,

and provides exemplary experimental protocols for their evaluation.

Introduction
Hexyl laurate (CAS 34316-64-8) and its branched-chain isomer, 2-ethylhexyl laurate, are fatty

acid esters that serve as effective lubricants in a variety of industrial applications.[1][2]

Synthesized from hexyl alcohol (or 2-ethylhexanol) and lauric acid, these esters are recognized

for their excellent lubricity, low volatility, and favorable environmental profile, being readily

biodegradable.[1][3] Their primary functions in industrial settings include acting as a base fluid

or a performance-enhancing additive in lubricants and greases, particularly in metalworking

fluids where they contribute to improved oxidation stability and corrosion protection.[1]

Physicochemical Properties
Hexyl laurate and its isomer are clear, colorless to pale yellow liquids with a mild odor.[4] A

summary of their key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Hexyl Laurate and 2-Ethylhexyl Laurate
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Property Hexyl Laurate
2-Ethylhexyl
Laurate

Source(s)

Molecular Formula C18H36O2 C20H40O2 [4]

Molecular Weight 284.48 g/mol 312.53 g/mol [4][5]

Appearance Clear, colorless liquid
Colorless to pale

yellow liquid
[4][6]

Boiling Point 330 - 334 °C Approx. 280 °C [4][6][7]

Melting Point Not applicable -30 °C [2][4]

Density 0.85 g/cm³ 0.87 g/cm³ [4][6]

Flash Point 158.33 °C 250 °C [6][8]

Viscosity, Kinematic

@ 40°C
5 cSt - [9]

Pour Point - -27 °C [9]

Solubility
Insoluble in water;

soluble in oil

Soluble in most

organic solvents
[2][7]

Biodegradability Readily biodegradable Yes [3][6]

Lubricant Performance and Applications
Hexyl laurate and its isomer are valued in industrial lubrication for their ability to reduce friction

and wear, particularly in boundary lubrication regimes. Their ester structure allows them to form

adsorbed films on metal surfaces, providing a protective layer that prevents direct metal-to-

metal contact.

Metalworking Fluids
In metalworking applications, such as cutting, grinding, and stamping, these esters can be

incorporated into fluid formulations to provide excellent lubricity and cooling properties.[1][2]

Their addition can lead to improved surface finish of the workpiece, extended tool life, and

reduced operational temperatures. The inherent oxidative stability of these esters also

contributes to a longer service life of the metalworking fluid.[1]
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Industrial Lubricants and Greases
As a base oil or additive, hexyl laurate enhances the performance of industrial lubricants and

greases.[1] Its low viscosity and good low-temperature properties make it a suitable component

for formulations intended for use in a wide range of operating temperatures.[2][7] Furthermore,

its compatibility with other base oils and additives allows for the formulation of high-

performance, environmentally friendly lubricants.[10]

Experimental Protocols
To evaluate the performance of hexyl laurate as a lubricant, standardized test methods are

employed. Below are detailed protocols for two key experiments: the Four-Ball Wear Test and

the High-Frequency Reciprocating Rig (HFRR) Test.

Protocol: Four-Ball Wear Test (based on ASTM D4172)
This test method evaluates the wear-preventive characteristics of a lubricant.

Objective: To determine the wear scar diameter on steel balls lubricated with hexyl laurate
under specified conditions.

Materials and Equipment:

Four-Ball Wear Test Machine

Steel balls (chrome alloy steel, Grade 25)

Hexyl laurate test sample

Solvent for cleaning (e.g., heptane)

Microscope with calibrated measurement capability

Procedure:

Cleaning: Thoroughly clean the four steel balls and the test cup with a suitable solvent and

allow them to dry completely.

Assembly: Place three of the clean steel balls into the test cup and secure them.
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Lubricant Addition: Pour the hexyl laurate sample into the test cup, ensuring the balls are

fully submerged.

Fourth Ball Installation: Secure the fourth steel ball in the chuck of the test machine.

Test Setup: Place the test cup into the machine and apply the specified load (e.g., 40 kgf).

Test Execution: Start the machine and run the test at a specified speed (e.g., 1200 rpm) and

temperature (e.g., 75°C) for a set duration (e.g., 60 minutes).

Post-Test Analysis:

After the test, turn off the machine and remove the test cup.

Drain the hexyl laurate and carefully remove the three stationary balls.

Clean the stationary balls with solvent.

Using the microscope, measure the diameter of the wear scars on each of the three

stationary balls in two directions (parallel and perpendicular to the direction of sliding).

Calculate the average wear scar diameter.

Expected Outcome: A smaller average wear scar diameter indicates better wear protection

provided by the hexyl laurate.

Protocol: High-Frequency Reciprocating Rig (HFRR)
Test (based on ASTM D6079)
This test is used to assess the lubricity of fluids by measuring the friction and wear between a

reciprocating ball and a stationary disk.

Objective: To determine the wear scar diameter on a steel disk lubricated with hexyl laurate
and to monitor the coefficient of friction.

Materials and Equipment:

High-Frequency Reciprocating Rig (HFRR)
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Steel ball and disk specimens

Hexyl laurate test sample

Solvent for cleaning (e.g., heptane)

Microscope with calibrated measurement capability

Procedure:

Specimen Cleaning: Clean the steel ball and disk with a suitable solvent and allow them to

dry.

Specimen Installation: Mount the disk in the test reservoir and the ball in the vibrator arm

holder.

Lubricant Addition: Add a specified volume of the hexyl laurate sample (e.g., 2 mL) to the

test reservoir, ensuring the disk is covered.

Test Parameters: Set the test parameters:

Load: 200 g

Stroke Length: 1 mm

Frequency: 50 Hz

Temperature: 60°C

Duration: 75 minutes

Test Execution: Start the test. The machine will reciprocate the ball against the disk under

the specified conditions. The friction force is continuously monitored.

Post-Test Analysis:

At the end of the test, remove the ball and disk.

Clean the specimens with solvent.
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Using the microscope, measure the major and minor axes of the wear scar on the ball.

Calculate the average wear scar diameter.

Expected Outcome: A lower wear scar diameter and a lower coefficient of friction indicate

superior lubricating properties of the hexyl laurate.

Visualizations
To aid in the understanding of the experimental processes, the following diagrams illustrate the

workflows.
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Four-Ball Wear Test Workflow (ASTM D4172)

1. Clean Steel Balls
and Test Cup

2. Assemble Three Balls
in Test Cup

3. Add Hexyl Laurate
Sample

4. Install Fourth Ball
in Chuck

5. Set Test Parameters
(Load, Speed, Temp, Duration)

6. Run Test

7. Measure Wear Scars
on Stationary Balls

8. Calculate Average
Wear Scar Diameter
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HFRR Test Workflow (ASTM D6079)

1. Clean Steel Ball
and Disk

2. Install Specimens
in HFRR

3. Add Hexyl Laurate
Sample

4. Set Test Parameters
(Load, Frequency, Temp, etc.)

5. Run Test and Monitor
Coefficient of Friction

6. Measure Wear Scar
on Ball

7. Calculate Average
Wear Scar Diameter
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Hexyl Laurate Lubricant Properties and Applications

Key Properties

Good Lubricity Low Volatility Oxidation Stability Biodegradability

Industrial Applications

Performance Benefits Metalworking Fluids Industrial Lubricants Greases

Reduced Friction & Wear Extended Tool Life Longer Lubricant Life Improved Surface Finish

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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